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Compound of Interest

Compound Name: 3,5-Dibromopiperidine
CAS No.: 916792-57-9
Cat. No.: B1497920
Get Quote
. J

Executive Summary

3,5-Dibromopiperidine (CAS: 916792-57-9) is a disubstituted piperidine derivative
characterized by bromine atoms at the meta positions relative to the nitrogen.[2][3][4] Unlike its
aromatic counterpart (3,5-dibromopyridine), the saturated piperidine ring introduces significant
stereochemical complexity (cis/trans isomerism) and conformational flexibility.[1] It serves as a
high-value scaffold in medicinal chemistry for fragment-based drug design (FBDD), particularly
in the synthesis of spin labels (nitroxides) and the generation of pyrrolidine cores via ring-
contraction methodologies (Favorskii rearrangement).[2]

Part 1: Identity & Nomenclature[2]
Chemical Identifiers

The primary CAS number refers to the unspecified stereochemistry. Researchers must
distinguish between the free base and salt forms, as the latter are significantly more stable.[1]
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Identifier Details

Chemical Name 3,5-Dibromopiperidine

CAS Number 916792-57-9 (Generic/Unspecified)
Molecular Formula CsHoBrz2N

Molecular Weight 242.94 g/mol

3,5-Dibromopyridine (CAS: 625-92-3) —

Related Analog
Common Precursor

3,5-Dibromo-4-piperidinone HBr (CAS: 19971-
12-1)

Related Derivative

Stereochemical Complexity

The introduction of two bromine atoms at the C3 and C5 positions creates two chiral centers.
The relationship between these centers dictates the geometry and polarity of the molecule.[1]

o Cis-Isomer (Meso): The substituents are on the same side of the ring.[2] Due to the plane of
symmetry passing through the Nitrogen and C4, this isomer is achiral (meso).[1]

o Trans-lsomer (Racemic): The substituents are on opposite sides.[2] This form exists as a
pair of enantiomers ((3R,5R) and (3S,5S)) and is chiral.[1]

Note: Commercial supplies often provide the mixture of isomers unless "chiral separation” is

explicitly specified.
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Figure 1: Stereochemical hierarchy of 3,5-dibromopiperidine isomers.

Part 2: Synthetic Pathways[2]

Synthesis of 3,5-dibromopiperidine is rarely direct due to the difficulty of selective bromination
on the saturated ring.[1] The two primary routes involve reduction of the aromatic pyridine or
modification of piperidin-4-ones.[2]

Route A: Reduction of 3,5-Dibromopyridine

This is the most direct access to the carbon skeleton.[1] The aromatic precursor, 3,5-
dibromopyridine, is commercially abundant.[1]

e Mechanism: Catalytic hydrogenation (e.g., PtO2/H2 or Rh/C) reduces the pyridine ring.[1]

e Challenge: Carbon-Halogen bond hydrogenolysis (dehalogenation) is a competing side
reaction.[2]

o Optimization: Use of acidic media (AcOH) or specific catalyst poisoning can preserve the C-
Br bonds while reducing the ring.[2]

Route B: Derivatization of Piperidin-4-ones
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This route is preferred for synthesizing spin-label precursors (like TEMPO derivatives).[2]

Starting Material: 4-Piperidinone (or N-protected variants).[2]

Bromination: Electrophilic alpha-bromination at C3 and C5 using Br2/AcOH.

Result: Yields 3,5-dibromo-4-piperidinone.

Reduction: Wolff-Kishner or Clemmensen reduction removes the ketone to yield the 3,5-
dibromopiperidine core (though often the ketone is retained for further functionalization).[2]
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Figure 2: Primary synthetic strategies accessing the 3,5-dibromopiperidine scaffold.

Part 3: Reactivity & Applications[2]
Ring Contraction (Favorskii Rearrangement)

One of the most sophisticated uses of 3,5-dibromo-4-piperidinone derivatives is the Favorskii
rearrangement.[2]

e Process: Treatment with a base (alkoxide) induces the formation of a cyclopropanone
intermediate.[5][6]

e Outcome: Ring contraction occurs, converting the 6-membered piperidine ring into a 5-
membered pyrrolidine-3-carboxylic acid derivative.[2]

« Utility: This is a key pathway for generating novel proline analogs and constrained amino
acids.
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Precursor for Nitroxide Spin Labels

3,5-Dibromopiperidine derivatives are precursors to sterically hindered amines used in
Electron Paramagnetic Resonance (EPR) spectroscopy.[1]

e Mechanism: The bromine atoms facilitate further substitution (e.g., gem-dimethylation) or
elimination to create the steric bulk required to stabilize the N-O radical.[1]

Medicinal Chemistry Building Block

e Cross-Coupling: The C-Br bonds are handles for Pd-catalyzed cross-coupling (Suzuki-
Miyaura, Buchwald-Hartwig), allowing the attachment of aryl or heteroaryl groups at the 3
and 5 positions.[2]

o Conformational Locking: Substituents at 3,5 positions can lock the piperidine chair
conformation, influencing the binding affinity of the drug candidate to its target protein.[1]

Part 4: Safety & Handling

As a halogenated secondary amine, 3,5-dibromopiperidine requires strict safety protocols.[1]

Hazard Class Description Precaution

Causes severe skin burns and o
_ _ Wear nitrile gloves and
Skin/Eye Irritant eye damage (Category 1B for )
) chemical safety goggles.
amines).[2]

Inhalation of dust/vapor ) o
) ] Handle only in a functioning
Respiratory causes respiratory tract ¢ hood
ume hood.
irritation.[2]

Free base may
- ) Store as HCI or HBr salt at 2-
Stability darken/decompose upon air ]
S 8°C under inert gas (Argon).
exposure (oxidation).[2]

Storage Protocol:

o Keep container tightly closed in a dry, well-ventilated place.[1]
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Recommended storage temperature: 2—8 °C.

Hygroscopic: Store under inert atmosphere (Nitrogen or Argon).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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